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Compound of Interest

Compound Name: Aluminum sesquichlorohydrate

Cat. No.: B080602

Application of Aluminum Sesquichlorohydrate in
Clinical-Strength Antiperspirant Sticks

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum sesquichlorohydrate is a potent and widely utilized active pharmaceutical
ingredient (API) in the formulation of clinical-strength antiperspirant sticks. Its primary function
is to reduce axillary sweat, thereby mitigating body odor. This document provides detailed
application notes and protocols for researchers, scientists, and drug development professionals
working with this compound. Aluminum sesquichlorohydrate is recognized for its efficacy
and favorable safety profile, making it a cornerstone of hyperhidrosis treatment and high-
performance consumer antiperspirants.[1][2] The United States Food and Drug Administration
(FDA) considers aluminum sesquichlorohydrate safe for use in antiperspirants at
concentrations up to 25%.[3]

Mechanism of Action

The primary mechanism of action for aluminum sesquichlorohydrate is the physical
obstruction of the eccrine sweat gland ducts.[4][5] Upon application to the skin, the aluminum
salts interact with sweat and proteins within the sweat duct to form a gel-like plug.[1][2] This
plug temporarily blocks the duct, physically preventing sweat from reaching the skin's surface.
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[4][6] This process is reversible and the plug is naturally expelled over time with the normal
shedding of skin cells.[6]
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Formulation of Clinical-Strength Antiperspirant
Sticks

Clinical-strength antiperspirant sticks are typically anhydrous formulations designed for optimal
delivery and stability of the aluminum salt. The concentration of aluminum
sesquichlorohydrate is a key factor in determining the product's efficacy.

Active Ingredient Concentration

The concentration of aluminum sesquichlorohydrate in clinical-strength antiperspirant sticks
typically ranges from 10% to 25% (w/w).[7] Commercial products often contain concentrations
between 16% and 20%.[8] Higher concentrations generally correlate with increased sweat

reduction, though a plateau in efficacy may be reached.

Concentration of Aluminum ] o
Typical Use Level Regulatory Limit (FDA)

Sesquichlorohydrate

10% - 20% Standard Clinical-Strength Up to 25%

Maximum Strength /
20% - 25% , _ Up to 25%
Hyperhidrosis Treatment

Key Formulation Excipients

The stick form is achieved through the use of various excipients that provide structure, glide,

and skin conditioning properties.
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Excipient Category Example Ingredients Function

Provide hardness and form to
the stick.

) Stearyl Alcohol, Hydrogenated
Structuring Agents )
Castor Oil, Behenyl Alcohol

_ Aid in spreading the active

) ) Cyclopentasiloxane, ) )

Volatile Carriers ) ingredient and evaporate to
Cyclomethicone

leave a dry feel.

PPG-14 Butyl Ether, C12-15 Impart a smooth feel and

Emollients ) ] ) ) o
Alkyl Benzoate, Mineral Oil improve skin compatibility.
) ] Help to keep the active
Suspending Agents Talc, Kaolin , _ _
ingredient evenly dispersed.
_ _ Provide aesthetic qualities,
- Fragrance, Dimethicone, . .
Other Additives skin protection, and odor

Cyclodextrin ]
absorption.

Efficacy Data

The efficacy of aluminum sesquichlorohydrate in reducing sweat has been demonstrated in
several clinical studies. The standard method for evaluating antiperspirant efficacy is the
gravimetric method, which measures the amount of sweat produced.

Concentration
of Aluminum Treatment Sweat
Study Type ] ] ) Reference
Sesquichlorohy  Regimen Reduction
drate
Daily for 2

Open-label study

20% (in a foam

weeks, then 3

61% reduction in

on primary ] ] eccrine sweating  [9]
) ) formulation) times a week for
hyperhidrosis after 4 weeks
2 weeks
Randomized Daily for 2

controlled trial
vs. Aluminum
Chloride

20% (in a lotion)

weeks, then 3
times a week for

4 weeks

60% sweat
reduction after 6 [10]

weeks
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Experimental Protocols
Gravimetric Efficacy Testing of Antiperspirant Sticks

This protocol is based on the FDA guidelines for effectiveness testing of over-the-counter
(OTC) antiperspirant drug products.[1]

Objective: To quantitatively measure the reduction in axillary sweat following the application of
a clinical-strength antiperspirant stick containing aluminum sesquichlorohydrate.

1. Subject Selection:

e Inclusion Criteria:
o Healthy male or female subjects, aged 18-60 years.
o History of moderate to heavy axillary sweating.

o Baseline sweat production of at least 100 mg per axilla in a 20-minute collection period
under controlled "hot room" conditions.[1]

o The difference between the highest and lowest sweating rates among subjects should
exceed 600 mg in 20 minutes per axilla.[1]

¢ Exclusion Criteria:

o

Known skin sensitivities or allergies to antiperspirants, deodorants, or cosmetic products.

[¢]

Use of any antiperspirant or deodorant product for a washout period of at least 17 days
prior to the study.[1]

[¢]

Broken or irritated skin in the axillary area.

[¢]

Participation in another axillary product study within the last month.

Medical conditions that could affect sweating (e.g., hyperthyroidism).

[e]

2. Study Design:
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A randomized, controlled, single-blind (investigator-blinded) or double-blind study is
recommended.

One axilla receives the test product, while the contralateral axilla serves as an untreated
control or receives a placebo vehicle.

. Test Conditions (Hot Room):
Temperature: 100°F + 2°F (38°C £ 1°C).[4]
Relative Humidity: 30% - 40%.[4]
Air movement should be minimized and controlled.
. Procedure:
Baseline Sweat Collection:
o Subijects acclimate in the hot room for a 40-minute period.[4]
o Pre-weighed absorbent cotton or gauze pads are placed in each axilla.

o Sweat is collected for two consecutive 20-minute periods with a 10-minute break in
between.[4]

o The pads are removed, placed in sealed containers, and weighed to determine the
amount of sweat collected.

Product Application:

o A standardized amount of the antiperspirant stick is applied to the designated axilla once
daily for a specified number of days (e.g., 4 consecutive days).

Post-Treatment Sweat Collection:

o Sweat collection is performed at specified time points after the final product application
(e.g., 24 hours).
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o The procedure follows the same steps as the baseline sweat collection.
. Data Analysis:

The percentage of sweat reduction is calculated for each subject using the following formula:
% Sweat Reduction = (1 - (Treated Axilla Sweat / Control Axilla Sweat)) * 100

Statistical analysis, such as a paired t-test or Wilcoxon signed-rank test, is used to determine
the significance of the sweat reduction.

The analysis of covariance (ANCOVA) can be used to adjust for baseline sweat rates.
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Gravimetric Efficacy Testing Workflow.

Safety and Regulatory Considerations
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Aluminum sesquichlorohydrate is generally well-tolerated. Some individuals may experience
mild skin irritation, particularly on freshly shaved or sensitive skin.[9] It is considered less
irritating than aluminum chloride, another common antiperspirant active, because it does not
produce hydrochloric acid upon contact with water.[10] Concerns regarding a link between
aluminum in antiperspirants and diseases such as breast cancer and Alzheimer's disease have
not been substantiated by current scientific evidence.

Conclusion

Aluminum sesquichlorohydrate is a highly effective active ingredient for use in clinical-
strength antiperspirant sticks. Its proven mechanism of action, significant sweat reduction
capabilities, and favorable safety profile make it a valuable component in the development of
products for individuals with heavy perspiration and hyperhidrosis. The provided protocols and
data serve as a comprehensive guide for the formulation, testing, and application of this
important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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